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Compound of Interest

Compound Name: Heptyl heptanoate

Cat. No.: B1293521

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of heptyl heptanoate, a fatty acid ester
with applications in the flavor, fragrance, and pharmaceutical industries. This document details
its chemical identity, physicochemical properties, synthesis, and analytical methods, with a
focus on information relevant to research and development.

Chemical Identity and Synonyms

Heptyl heptanoate is the ester formed from the condensation of heptanoic acid and heptan-1-
ol. Its fundamental details are summarized below.

Identifier Value

CAS Number 624-09-9[1]
Molecular Formula C14H2802[1]
IUPAC Name heptyl heptanoate[2]
Molecular Weight 228.37 g/mol [1][2]

Heptyl heptanoate is also known by a variety of synonyms, which are crucial to recognize
when reviewing scientific literature and commercial product listings.

Common Synonyms:[3]
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e Heptanoic acid, heptyl ester
e Heptyl heptoate
o Heptyl capronate

Physicochemical Properties

The physical and chemical properties of heptyl heptanoate are critical for its application in
various formulations. A summary of these properties is presented in the table below.

Property Value Source(s)

Colorless, clear, oily liquid with
Appearance _ [3]
a green, fruity aroma

276.00 to 277.00 °C @ 760.00

Boiling Point [2]
mm Hg
Melting Point -33.0°C [2]
) 0.859 to 0.865 g/cm3® @ 20.00
Density [2]
°C
Refractive Index 1.428t0 1.432 @ 20.00 °C [2]

N Insoluble in water; soluble in
Solubility [2]
ethanol and non-polar solvents

0.005 mmHg @ 25.00 °C

Vapor Pressure )
(estimated)

Flash Point 248.00 °F (120.00 °C)

Experimental Protocols
Synthesis of Heptyl Heptanoate via Fischer
Esterification

The most common and straightforward method for synthesizing heptyl heptanoate is the
Fischer esterification of heptanoic acid with heptan-1-ol, using an acid catalyst. The following is
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a detailed, adaptable protocol.

Materials:

Heptanoic acid

Heptan-1-ol (n-heptyl alcohol)

Concentrated sulfuric acid (H2S0Oa) or p-toluenesulfonic acid (p-TsOH)

Toluene (for azeotropic removal of water, optional)

Diethyl ether

5% aqueous sodium bicarbonate (NaHCOs3) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0a)

Round-bottom flask

Reflux condenser

Dean-Stark apparatus (optional)

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, combine heptanoic acid and a molar excess of
heptan-1-ol (e.g., 1.5 to 3 equivalents). If using a Dean-Stark apparatus, add toluene as the
solvent.
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o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid (typically 1-5 mol% relative to the carboxylic acid) to the reaction
mixture.

o Reflux: Attach a reflux condenser (and a Dean-Stark trap if used) and heat the mixture to
reflux. The reaction progress can be monitored by observing the collection of water in the
Dean-Stark trap or by techniques such as Thin-Layer Chromatography (TLC) or Gas
Chromatography (GC). The reaction is typically refluxed for several hours until the starting
material is consumed.[4][5]

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with diethyl ether.

o Wash the organic layer sequentially with water, 5% aqueous sodium bicarbonate solution
(to neutralize the acid catalyst; caution, CO2 evolution), and finally with brine.[6]

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the
solvent and excess heptan-1-ol.

 Purification: The crude heptyl heptanoate can be further purified by vacuum distillation to
obtain the final product.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a highly effective method for confirming the identity and purity of heptyl heptanoate.
Instrumentation and Conditions:

o Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector
(MSD).
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e Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-
methylpolysiloxane column (e.g., DB-5ms or equivalent), with typical dimensions of 30 m x
0.25 mm ID, 0.25 pm film thickness.

e Carrier Gas: Helium at a constant flow rate.
« Injector Temperature: 250 °C.

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 70 °C), hold for a
few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280
°C) and hold.

» MSD Conditions: Electron ionization (El) at 70 eV, with a scan range of m/z 40-400.
Sample Preparation:

o Dilute a small amount of the synthesized heptyl heptanoate in a suitable solvent, such as
hexane or ethyl acetate, to a concentration of approximately 1 mg/mL.

Data Analysis:

o The identity of heptyl heptanoate is confirmed by comparing its retention time and mass
spectrum with that of a reference standard or a library spectrum (e.g., NIST).

Applications in Drug Development

Heptyl heptanoate's properties make it a candidate for several applications in the
pharmaceutical and cosmetic industries:

» Flavoring and Fragrance Agent: Due to its fruity and green aroma, it can be used as a
flavoring agent in oral formulations or to mask unpleasant odors.[3]

» Emollient and Skin-Conditioning Agent: Its oily nature and low volatility make it suitable as an
emollient in topical creams and ointments, where it can improve skin feel and act as a
vehicle for active pharmaceutical ingredients (APIs).[7]

» Drug Delivery Systems: Heptyl heptanoate's lipid solubility has led to investigations into its
potential use in drug delivery systems, particularly for hydrophobic drugs.[7] It can act as a
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non-polar solvent for certain APIs, potentially enhancing their solubility and stability in a
formulation.

Visualizations

The following diagrams illustrate the key processes related to heptyl heptanoate.

Purification & Analysis

L (" Solvent Removal
(Rotary Evaporation)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of heptyl heptanoate.
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Caption: Logical steps of the Fischer esterification mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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